Ethyl methyl imidazolium dicyanamide

• IUPAC Name: cyanoiminomethylideneazanide;2-ethyl-3-methyl-1H-imidazol-3-ium
• InChI: InChI=1S/C6H10N2.C2N3/c1-3-6-7-4-5-8(6)2;3-1-5-2-4/h4-5H,3H2,1-2H3;/q;-1/p+1
• InChI Key: MEJZMHINTFYPGW-UHFFFAOYSA-O
• Canonical SMILES: CCC1=[N+](C=CN1)C.C(=[N-])=NC#N
• Molecular Formula: C8H11N5
• Molecular Weight: 177.21 g/mol

Description

Ethyl methyl imidazolium dicyanamide is a useful research compound. Its molecular formula is C8H11N5 and its molecular weight is 177.21 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Material Science and Physical Chemistry :

  • It demonstrates glass-forming ability due to delocalization of anion preferred positions around the cation in different conformations, suggesting its use in material design and understanding ionic liquid behaviors (Bernardino et al., 2019).
  • The ionic liquid's properties can be explored using proton NMR chemical shifts to probe the structure and interactions between cations and anions, aiding in the understanding of its properties (Chen et al., 2013).

• Corrosion Inhibition :

  • Ethyl methyl imidazolium dicyanamide effectively inhibits mild steel corrosion in acidic environments, highlighting its potential as a corrosion inhibitor with anion playing a significant role in film formation and protective coatings (Tüken et al., 2012).

• Energetic Applications :

  • It shows potential for energetic applications due to low melting points and thermal stability, which are essential properties for materials used in energy storage and transfer (Drab et al., 2011).
  • Its cation structures significantly influence the energetic performance of hypergolic ionic liquids, making it relevant for applications requiring rapid and reliable energy release (Sun et al., 2017).

• Thermal and Fluid Properties :

  • Studies show that it has desirable properties as an engineering heat transfer fluid, which could be applied in heat exchangers and heat pumps (Castro et al., 2010).

• Electrochemistry and Energy Devices :

  • Incorporation into polymer matrices like PVDF-HFP significantly improves conductivity and efficiency in dye-sensitized solar cells and supercapacitors, suggesting its utility in advanced energy storage and conversion technologies (Nawaz et al., 2016).

• Environmental and Water Treatment :

  • It's effectively removable from water via Electro-Fenton treatment, reducing toxicity and providing a plausible degradation pathway, indicating its manageable environmental impact (Bocos et al., 2016).

• Polymer Science :

  • It can initiate the polymerization of epoxy resins through various mechanisms, suggesting applications in creating advanced materials with tailored properties (Binks et al., 2018).